Cas no 64215-27-6 (3-Pyridinecarboxylic acid,1,2-dihydro-4,6-dimethyl-1-(2-methylpropyl)-2-oxo-)

3-Pyridinecarboxylic acid,1,2-dihydro-4,6-dimethyl-1-(2-methylpropyl)-2-oxo- is a heterocyclic organic compound featuring a pyridine core substituted with carboxylic acid, methyl, and isobutyl groups. This compound exhibits unique structural characteristics due to its fused dihydro-2-oxo moiety, which enhances its reactivity and potential for further functionalization. Its molecular framework makes it valuable as an intermediate in pharmaceutical synthesis, particularly for developing bioactive molecules with tailored properties. The presence of both electron-donating (methyl) and electron-withdrawing (carboxylic acid) groups contributes to its versatile chemical behavior, enabling applications in catalysis or ligand design. The isobutyl substituent may improve lipophilicity, influencing solubility profiles for targeted drug delivery systems. Its well-defined structure ensures reproducibility in synthetic routes.
3-Pyridinecarboxylic acid,1,2-dihydro-4,6-dimethyl-1-(2-methylpropyl)-2-oxo- structure
64215-27-6 structure
Product Name:3-Pyridinecarboxylic acid,1,2-dihydro-4,6-dimethyl-1-(2-methylpropyl)-2-oxo-
CAS No:64215-27-6
MF:C12H17NO3
MW:223.268283605576
MDL:MFCD06446987
CID:1673129
PubChem ID:20312190
Update Time:2025-07-02

3-Pyridinecarboxylic acid,1,2-dihydro-4,6-dimethyl-1-(2-methylpropyl)-2-oxo- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylic acid,1,2-dihydro-4,6-dimethyl-1-(2-methylpropyl)-2-oxo-
    • 4,6-dimethyl-1-(2-methylpropyl)-2-oxopyridine-3-carboxylic acid
    • GMMYWRGHKYKZHF-UHFFFAOYSA-N
    • SCHEMBL11636106
    • CS-0326748
    • AKOS012170586
    • BBL034940
    • 1-isobutyl-3-carboxy-4,6-dimethylpyrid-2-one
    • 4,6-dimethyl-1-(2-methylpropyl)-2-oxo-1,2-dihydropyridine-3-carboxylic acid
    • MFCD06446987
    • 1-ISOBUTYL-4,6-DIMETHYL-2-OXO-1,2-DIHYDRO-3-PYRIDINECARBOXYLIC ACID
    • 1-isobutyl-4,6-dimethyl-2-oxo-1,2-dihydropyridine-3-carboxylic acid
    • VS-12766
    • STL423968
    • 64215-27-6
    • MDL: MFCD06446987
    • Inchi: 1S/C12H17NO3/c1-7(2)6-13-9(4)5-8(3)10(11(13)14)12(15)16/h5,7H,6H2,1-4H3,(H,15,16)
    • InChI Key: GMMYWRGHKYKZHF-UHFFFAOYSA-N
    • SMILES: O=C1C(C(=O)O)=C(C)C=C(C)N1CC(C)C

Computed Properties

  • Exact Mass: 223.12091
  • Monoisotopic Mass: 223.12084340g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 391
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • PSA: 57.61

3-Pyridinecarboxylic acid,1,2-dihydro-4,6-dimethyl-1-(2-methylpropyl)-2-oxo- Pricemore >>

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Additional information on 3-Pyridinecarboxylic acid,1,2-dihydro-4,6-dimethyl-1-(2-methylpropyl)-2-oxo-

Comprehensive Overview of 3-Pyridinecarboxylic acid,1,2-dihydro-4,6-dimethyl-1-(2-methylpropyl)-2-oxo- (CAS No. 64215-27-6)

3-Pyridinecarboxylic acid,1,2-dihydro-4,6-dimethyl-1-(2-methylpropyl)-2-oxo- (CAS No. 64215-27-6) is a specialized organic compound with significant applications in pharmaceutical and agrochemical research. This compound, often referred to by its systematic name, belongs to the pyridine derivative family, which is known for its versatile chemical properties. Researchers and industry professionals frequently search for pyridine derivatives, heterocyclic compounds, and CAS No. 64215-27-6 due to their relevance in drug discovery and material science.

The molecular structure of 3-Pyridinecarboxylic acid,1,2-dihydro-4,6-dimethyl-1-(2-methylpropyl)-2-oxo- features a pyridine ring substituted with methyl and oxo groups, enhancing its reactivity and potential for functionalization. This makes it a valuable intermediate in synthesizing more complex molecules. Recent trends in green chemistry and sustainable synthesis have increased interest in such compounds, as they can be optimized for eco-friendly production processes.

One of the most searched questions related to this compound is: "What are the applications of CAS No. 64215-27-6 in medicinal chemistry?" Studies suggest that pyridine derivatives like this one are pivotal in developing enzyme inhibitors and receptor modulators. Their ability to interact with biological targets makes them candidates for treating various conditions, aligning with the growing demand for precision medicine and targeted therapies.

Another hot topic is the role of 3-Pyridinecarboxylic acid derivatives in agrochemical innovation. With the global focus on food security and crop protection, researchers are exploring how such compounds can be used to develop safer and more effective pesticides. The compound’s structural flexibility allows for modifications that enhance its bioactivity while minimizing environmental impact.

From a technical perspective, the synthesis and characterization of CAS No. 64215-27-6 require advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These methods ensure purity and confirm molecular identity, which are critical for industrial and academic applications. The compound’s stability under various conditions is also a frequently searched topic, as it influences storage and handling protocols.

In summary, 3-Pyridinecarboxylic acid,1,2-dihydro-4,6-dimethyl-1-(2-methylpropyl)-2-oxo- (CAS No. 64215-27-6) is a multifaceted compound with broad relevance in modern chemistry. Its applications span pharmaceuticals, agrochemicals, and material science, making it a subject of ongoing research and innovation. By addressing common queries and aligning with current trends like sustainability and biocompatibility, this overview highlights the compound’s significance in advancing scientific and industrial progress.

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